Ethyl 4-(2-((5,6-dimethyl-7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamido)benzoate
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Overview
Description
The compound contains a 1,2,4-triazolo[4,3-a]pyrimidine moiety, which is a type of heterocyclic compound . Heterocycles are often found in biologically active compounds and have many applications in medicinal chemistry .
Molecular Structure Analysis
The 1,2,4-triazolo[4,3-a]pyrimidine moiety is a fused ring system that is isoelectronic with purines . This means it has the same number of valence electrons and can have similar chemical properties.Scientific Research Applications
Molecular Docking and Theoretical Studies
Research indicates that compounds structurally related to Ethyl 4-(2-((5,6-dimethyl-7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamido)benzoate have been synthesized and analyzed for their potential as inhibitors in cancer treatment. Spectral, DFT/B3LYP, and molecular docking analyses of similar compounds reveal promising binding energies and interactions with protein active sites, suggesting potential utility in therapeutic applications (Sert et al., 2020).
Synthesis Methodologies
Research has explored various synthetic routes and reactions involving related compounds, highlighting their versatility and potential for creating novel molecular structures. For instance, the regioselective and regiospecific reactions of similar compounds with hydrazine demonstrate the ability to form complex molecular frameworks, which could be useful in the synthesis of new pharmaceuticals (Didenko et al., 2010).
Biological Activities
The insecticidal assessment of heterocycles incorporating a thiadiazole moiety against the cotton leafworm, Spodoptera littoralis, has been conducted, showing potential for agricultural applications. This research underlines the broader applicability of such compounds in developing new pesticides (Fadda et al., 2017).
Antimicrobial and Antifungal Activities
Compounds incorporating similar structural motifs have been evaluated for their antimicrobial and antifungal activities. This includes a diverse range of synthesized heterocycles showing potential as antimicrobial agents, which could lead to the development of new treatments for infections (Mabkhot et al., 2016).
Mechanism of Action
Future Directions
properties
IUPAC Name |
ethyl 4-[[2-[(5,6-dimethyl-7-oxo-8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]acetyl]amino]benzoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N5O4S/c1-4-27-16(26)12-5-7-13(8-6-12)19-14(24)9-28-18-22-21-17-20-15(25)10(2)11(3)23(17)18/h5-8H,4,9H2,1-3H3,(H,19,24)(H,20,21,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCOSUBOPRPVRHX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C3N2C(=C(C(=O)N3)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N5O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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